Cas no 2090266-48-9 (4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro-)

• Product Name: 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro-
• CAS No: 2090266-48-9
• MF: C₆BrF₃N₂
• MW: 236.976810455322
• CID: 5237653
• Update Time: 2025-06-11

4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro-

• Inchi： 1S/C6BrF3N2/c7-3-2(1-11)4(8)6(10)12-5(3)9
• InChI Key： BCCUSOHZRRKHCQ-UHFFFAOYSA-N
• SMILES： C1(F)=NC(F)=C(F)C(C#N)=C1Br

Additional information on 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro-

Recent Advances in the Study of 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- (CAS: 2090266-48-9) and Its Applications in Chemical Biology and Medicine

The compound 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- (CAS: 2090266-48-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyridine core substituted with cyano, bromo, and fluoro groups, exhibits remarkable reactivity and versatility, making it a valuable intermediate in the synthesis of bioactive molecules and pharmaceuticals. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key areas of research involving 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- is its application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. The bromo and fluoro substituents on the pyridine ring enhance the compound's ability to interact with kinase active sites, providing a scaffold for the development of potent and selective inhibitors. Recent publications have highlighted its use in the design of inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are pivotal in oncology research.

In addition to its role in kinase inhibition, 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- has been investigated for its potential in agrochemical applications. The electron-withdrawing properties of the cyano and fluoro groups contribute to its stability and reactivity, making it a suitable candidate for the synthesis of herbicides and pesticides. Recent studies have demonstrated its efficacy in inhibiting key enzymes in plant pathogens, offering a promising avenue for crop protection strategies.

The synthetic pathways for 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These methodological improvements are critical for meeting the growing demand for high-purity intermediates in pharmaceutical and agrochemical industries. Furthermore, computational studies have provided insights into the compound's electronic structure and reactivity, aiding in the rational design of derivatives with enhanced properties.

Despite its promising applications, challenges remain in the large-scale production and optimization of 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro-. Issues such as regioselectivity in functionalization and the environmental impact of halogenated compounds require further investigation. Ongoing research aims to address these challenges through green chemistry approaches and the development of novel catalytic systems. Collaborative efforts between academia and industry are essential to unlock the full potential of this compound in therapeutic and agricultural applications.

In conclusion, 4-Pyridinecarbonitrile, 3-bromo-2,5,6-trifluoro- (CAS: 2090266-48-9) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its applications in kinase inhibitor development and agrochemical synthesis underscore its importance in contemporary research. Continued exploration of its synthetic routes, mechanistic studies, and therapeutic potential will undoubtedly contribute to advancements in these fields. Researchers are encouraged to leverage the latest methodologies and interdisciplinary collaborations to further elucidate the compound's capabilities and limitations.